Cas no 1327202-84-5 (N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide)

N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole moiety integrated with an azetidine core. This structure confers potential bioactivity, making it a candidate for pharmaceutical and agrochemical research. The presence of the 4-bromophenyl group enhances its utility as a versatile intermediate in cross-coupling reactions, while the methyl-substituted oxadiazole ring may contribute to metabolic stability. Its compact azetidine scaffold offers conformational rigidity, which can be advantageous in drug design for improving target selectivity. This compound is suited for applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors or receptor modulators.
N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide structure
1327202-84-5 structure
Product Name:N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide
CAS No:1327202-84-5
MF:C14H15BrN4O2
MW:351.198501825333
CID:5948071
PubChem ID:49745033
Update Time:2025-11-06

N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide
    • N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
    • VU0530747-1
    • 1327202-84-5
    • F6064-0373
    • AKOS024530516
    • N-(4-bromophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide
    • Inchi: 1S/C14H15BrN4O2/c1-9-16-14(21-18-9)10-6-19(7-10)8-13(20)17-12-4-2-11(15)3-5-12/h2-5,10H,6-8H2,1H3,(H,17,20)
    • InChI Key: KLBSPDDPVUNMIZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Br)C=C1)(=O)CN1CC(C2ON=C(C)N=2)C1

Computed Properties

  • Exact Mass: 350.03784g/mol
  • Monoisotopic Mass: 350.03784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.3Ų

N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6064-0373-2μmol
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
2μmol
$85.5 2023-09-09
Life Chemicals
F6064-0373-5μmol
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
5μmol
$94.5 2023-09-09
Life Chemicals
F6064-0373-10μmol
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
10μmol
$103.5 2023-09-09
Life Chemicals
F6064-0373-20μmol
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
20μmol
$118.5 2023-09-09
Life Chemicals
F6064-0373-1mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
1mg
$81.0 2023-09-09
Life Chemicals
F6064-0373-2mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
2mg
$88.5 2023-09-09
Life Chemicals
F6064-0373-3mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
3mg
$94.5 2023-09-09
Life Chemicals
F6064-0373-4mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
4mg
$99.0 2023-09-09
Life Chemicals
F6064-0373-5mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
5mg
$103.5 2023-09-09
Life Chemicals
F6064-0373-10mg
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
1327202-84-5
10mg
$118.5 2023-09-09

Additional information on N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide

Comprehensive Overview of N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5)

N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their bioactive properties. The presence of a 1,2,4-oxadiazole ring and a bromophenyl moiety enhances its potential as a building block in drug discovery and material science.

In recent years, researchers have focused on heterocyclic compounds like N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide due to their versatility in medicinal chemistry. The compound's azetidine core is particularly noteworthy, as it is a four-membered nitrogen-containing ring that offers conformational rigidity, making it valuable for designing molecules with targeted biological activity. The 3-methyl-1,2,4-oxadiazole group further contributes to its stability and interaction with biological targets, which is a hot topic in current drug development.

The synthesis and applications of CAS No. 1327202-84-5 align with the growing demand for novel small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their potential in treating various conditions. For instance, the bromophenyl group is often associated with kinase inhibition, a key area in oncology research. This has led to increased searches for "azetidine-based kinase inhibitors" and "oxadiazole derivatives in drug discovery" in scientific databases and AI-driven platforms.

From a chemical perspective, the stability and reactivity of N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide make it a candidate for further derivatization. Researchers are investigating its potential as a protease inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's CAS No. 1327202-84-5 is frequently cited in patents and publications, reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations are also part of the discourse around this compound. While it is not classified as hazardous, its use in industrial and academic settings requires adherence to standard safety protocols. The interest in "green chemistry approaches for heterocyclic synthesis" has prompted studies on eco-friendly methods to produce such compounds, including N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide.

In summary, N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5) represents a promising area of research in modern chemistry and pharmacology. Its structural complexity and functional groups make it a valuable subject for studies on drug design, molecular interactions, and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for next-generation therapeutics and functional materials.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd